7-hydroxy-3,8a-dimethyl-5-methylidene-3a,4,4a,6,7,8,9,9a-octahydro-3H-benzo[f][1]benzofuran-2-one

• IUPAC Name: 7-hydroxy-3,8a-dimethyl-5-methylidene-3a,4,4a,6,7,8,9,9a-octahydro-3H-benzo[f][1]benzofuran-2-one
• InChI: InChI=1S/C15H22O3/c1-8-4-10(16)6-15(3)7-13-11(5-12(8)15)9(2)14(17)18-13/h9-13,16H,1,4-7H2,2-3H3
• InChI Key: FPEGOJNBPHXMRU-UHFFFAOYSA-N
• Canonical SMILES: CC1C2CC3C(=C)CC(CC3(CC2OC1=O)C)O
• Molecular Formula: C15H22O3
• Molecular Weight: 250.33 g/mol

Description

7-hydroxy-3,8a-dimethyl-5-methylidene-3a,4,4a,6,7,8,9,9a-octahydro-3H-benzofbenzofuran-2-one is a complex organic compound with a unique structure. It belongs to the class of sesquiterpene lactones, which are known for their diverse biological activities. This compound is characterized by its fused ring system and multiple functional groups, making it an interesting subject for chemical and biological studies .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-hydroxy-3,8a-dimethyl-5-methylidene-3a,4,4a,6,7,8,9,9a-octahydro-3H-benzofbenzofuran-2-one involves several steps, typically starting from simpler organic molecules. One common approach is the cyclization of a precursor molecule under acidic or basic conditions, followed by functional group modifications to introduce the hydroxyl and methylidene groups .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of catalysts, controlled temperature, and pressure conditions to facilitate the cyclization and functionalization processes .

Chemical Reactions Analysis

Types of Reactions

7-hydroxy-3,8a-dimethyl-5-methylidene-3a,4,4a,6,7,8,9,9a-octahydro-3H-benzofbenzofuran-2-one undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form ketones or aldehydes.

Reduction: The compound can be reduced to form alcohols or alkanes.

Substitution: Functional groups can be substituted with other groups, such as halogens or alkyl groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and halogenating agents like bromine. Reaction conditions typically involve controlled temperatures and solvents to ensure the desired transformations .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyl group can yield ketones, while reduction can produce alcohols .

Scientific Research Applications

7-hydroxy-3,8a-dimethyl-5-methylidene-3a,4,4a,6,7,8,9,9a-octahydro-3H-benzofbenzofuran-2-one has several scientific research applications:

Chemistry: It is used as a model compound to study reaction mechanisms and synthetic methodologies.

Biology: The compound’s biological activities, such as anti-inflammatory and anticancer properties, are of interest for drug development.

Medicine: Research is ongoing to explore its potential therapeutic applications in treating various diseases.

Industry: It is used in the synthesis of other complex organic molecules and as a precursor for pharmaceuticals.

Mechanism of Action

The mechanism of action of 7-hydroxy-3,8a-dimethyl-5-methylidene-3a,4,4a,6,7,8,9,9a-octahydro-3H-benzofbenzofuran-2-one involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit inflammatory pathways or induce apoptosis in cancer cells .

Comparison with Similar Compounds

Similar Compounds

• 8-hydroxy-5,8a-dimethyl-3-methylidene-3a,4,4a,8,9,9a-hexahydrobenzo fbenzofuran-2,7-dione : Another sesquiterpene lactone with similar structural features .
• 9a-hydroxy-3,8a-dimethyl-5-methylene-2-oxo-2,4,4a,5,6,7,8,8a,9,9a-decahydronaphtho[2,3-b]furan-8-yl acetate : A related compound with different functional groups .

Uniqueness

What sets 7-hydroxy-3,8a-dimethyl-5-methylidene-3a,4,4a,6,7,8,9,9a-octahydro-3H-benzofbenzofuran-2-one apart is its specific arrangement of functional groups and ring systems, which confer unique chemical reactivity and biological activity .